4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine

• IUPAC Name: 4-(chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C8H12ClN5O/c9-5-6-11-7(10)13-8(12-6)14-1-3-15-4-2-14/h1-5H2,(H2,10,11,12,13)
• InChI Key: MFAGDEITRDZSFJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC(=N2)N)CCl
• Molecular Formula: C8H12ClN5O
• DSSTOX Substance ID: DTXSID70176266
• Molecular Weight: 229.67 g/mol
• CAS RN: 21868-41-7

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazine and morpholine rings would contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The chloromethyl group could potentially undergo nucleophilic substitution reactions, and the amine group on the triazine ring could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would affect properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

• Hyper Cross-linked Polymers (HCPs) :

  • Application : HCPs are porous materials that have been intensively used in the past few years. They have many interesting applications such as water treatment, gas storage, super-capacitors, sensing, catalysis, drug delivery, and chromatographic separations.
  • Method : The HCP material is synthesized by three methods: Post crosslinking of polymer precursors, direct single step poly-condensation reaction of functional monomers, and Crosslinking by external cross linkers.
  • Results : HCPs have extremely high surface areas, good porosity, low density, efficient adsorption properties, easy synthesis, less cost, environmental friendly, high thermal and chemical stability, light weight and reusability.

• 4-(Chloromethyl)phenyltrichlorosilane :

  • Application : This compound is used as a pharmaceutical intermediate.
  • Method : The compound is sensitive to moisture and reacts with water. It should be stored under dry inert gas.
  • Results : The specific outcomes or results of this application are not provided in the source.

Future Directions

The future research directions for this compound would depend on its potential applications. It could be studied for its potential uses in various fields such as medicine, agriculture, or materials science.